Cas no 2228636-90-4 (3-(3-bromoprop-1-en-2-yl)-5-methylpyridine)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine
• CAS No: 2228636-90-4
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 6054963
• PubChem ID: 165789602
• Update Time: 2025-10-30

3-(3-bromoprop-1-en-2-yl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine
• EN300-1906504
• 2228636-90-4

• Inchi： 1S/C9H10BrN/c1-7-3-9(6-11-5-7)8(2)4-10/h3,5-6H,2,4H2,1H3
• InChI Key： INLFQLVMSSLILW-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine

Comprehensive Overview of 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine (CAS No. 2228636-90-4)

In the realm of organic chemistry, 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine (CAS No. 2228636-90-4) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated allyl and methylpyridine moieties, has garnered attention for its role in synthesizing complex molecules. Researchers and industry professionals frequently search for "3-(3-bromoprop-1-en-2-yl)-5-methylpyridine synthesis" or "CAS 2228636-90-4 applications," reflecting its growing relevance in modern chemistry.

The structural features of 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine make it a valuable building block for cross-coupling reactions, a hotspot in contemporary organic synthesis. Its bromine substituent facilitates palladium-catalyzed couplings, such as Suzuki or Heck reactions, which are pivotal in drug discovery. Recent trends in "green chemistry" and "sustainable synthesis" have also spurred interest in optimizing its production methods to reduce environmental impact, aligning with global ESG (Environmental, Social, and Governance) goals.

From a pharmacological perspective, the pyridine core of this compound is a common motif in bioactive molecules. Queries like "5-methylpyridine derivatives in drug design" or "bromopropenyl pyridine uses" highlight its potential in developing kinase inhibitors or antimicrobial agents. Notably, its electrophilic alkene group offers opportunities for click chemistry applications, a technique widely adopted in bioconjugation and material science.

Analytical characterization of CAS 2228636-90-4 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. Discussions around "NMR data interpretation for brominated pyridines" or "HRMS analysis of heterocycles" are common in academic forums, underscoring the need for precise analytical protocols.

In material science, the conjugated system of 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine has been explored for organic electronics, including OLEDs and conductive polymers. Searches for "pyridine-based semiconductors" or "brominated intermediates for optoelectronics" reflect this interdisciplinary appeal. Its compatibility with thin-film deposition techniques further enhances its utility in next-generation devices.

Regulatory and safety aspects of handling 3-(3-bromoprop-1-en-2-yl)-5-methylpyridine are also frequently queried. While not classified as hazardous under standard conditions, proper personal protective equipment (PPE) and fume hoods are recommended during laboratory use. Keywords like "safe handling of bromoalkenes" or "stability of pyridine derivatives" emphasize the importance of adhering to best practices in chemical management.

Looking ahead, the demand for CAS 2228636-90-4 is expected to rise, driven by innovations in catalysis and medicinal chemistry. Its adaptability to flow chemistry systems—a trending topic in "continuous manufacturing"—positions it as a candidate for scalable industrial processes. As synthetic methodologies evolve, this compound will likely play a pivotal role in addressing challenges in precision medicine and renewable energy materials.